Cas no 79953-03-0 (Guanosine, 8-phenyl-)

• Product name: Guanosine, 8-phenyl-
• CAS No: 79953-03-0
• MF: C₁₆H₁₇N₅O₅
• MW: 359.3367
• CID: 581423
• PubChem ID: 135743993

Guanosine, 8-phenyl- Chemical and Physical Properties

Names and Identifiers

• Guanosine, 8-phenyl-
• 2-Imino-9-pentofuranosyl-8-phenyl-3,9-dihydro-2H-purin-6-ol
• 2-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-8-phenyl-1H-purin-6(9H)-one
• 79953-03-0
• DTXSID101000850
• 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-phenyl-6,9-dihydro-1H-purin-6-one

• Inchi： InChI=1S/C16H17N5O5/c17-16-19-13-9(14(25)20-16)18-12(7-4-2-1-3-5-7)21(13)15-11(24)10(23)8(6-22)26-15/h1-5,8,10-11,15,22-24H,6H2,(H3,17,19,20,25)/t8-,10-,11-,15-/m1/s1
• InChI Key： FWLOQXDDYNQZAV-ORXWAGORSA-N
• SMILES： C1=CC=C(C=C1)C2=NC3=C(N2C4C(C(C(O4)CO)O)O)N=C(NC3=O)N

Computed Properties

• Exact Mass: 359.12296866g/mol
• Monoisotopic Mass: 359.12296866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 155Ų